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Compound of Interest

Compound Name: NMD670

Cat. No.: B12380587

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the essential safety and logistical
information for handling the investigational compound NMD670. As a novel research chemical,
a specific Safety Data Sheet (SDS) for NMD670 is not publicly available. Therefore, the
following procedures are based on best practices for handling new or uncharacterized small
molecule inhibitors in a laboratory setting and information derived from structurally similar
compounds. NMD670 should be treated as a potentially hazardous substance of unknown
toxicity. Always consult your institution's Environmental Health and Safety (EHS) department
for specific guidance and protocols.

Compound Information and Hazard Assessment

NMD670 is an investigational, orally active small molecule inhibitor of the skeletal muscle-
specific chloride ion channel 1 (CIC-1).[1][2][3][4][5] It is currently in clinical development for the
treatment of neuromuscular diseases such as myasthenia gravis and spinal muscular atrophy.
While the full toxicological profile of NMD670 is not publicly available, it is prudent to handle it
with care. Based on available information for structurally related compounds like N-
phenylanthranilic acid, NMD670 may cause skin, eye, and respiratory tract irritation.[6][7]

Assumed Hazard Classification:
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Hazard Class Category GHS Hazard Statement
Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2A

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving NMD670 to determine the
appropriate level of PPE. The following table provides general recommendations for handling

NMDG670 in a non-volatile powder form.

Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Powder)

- Full-face powered air-
purifying respirator (PAPR) or
a certified N95 respirator. -
Disposable, solid-front lab coat
with tight-fitting cuffs. - Double
gloving (e.g., nitrile gloves). -
Safety goggles (if not using a

full-face respirator).

High risk of aerosolization and
inhalation of potent powders.
Full respiratory and eye
protection is crucial. Double
gloving provides an extra
barrier against contamination.
[BI[9][10]

Solution Preparation

- Chemical fume hood. - Lab
coat. - Safety glasses with side
shields or chemical splash
goggles. - Single pair of
chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills remains.
Engineering controls like a
fume hood are the primary

means of protection.[11][12]

General Laboratory Operations

- Lab coat. - Safety glasses. -

Gloves.

Standard laboratory practice to
protect against incidental
contact.[12]
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Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for the safe handling of NMD670.

Experimental Workflow for Handling NMD670

1. Preparation and Review

:

2. Engineering Controls

:

3. Don PPE

:

4. Compound Handling

:

5. Decontamination

:

6. Waste Segregation

:

7. Doff PPE

:

8. Documentation
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Caption: Workflow for the safe handling of NMD670 in a laboratory setting.
Detailed Steps:
e Preparation and Review:

o Obtain and review all available safety information.

o Prepare a detailed experimental protocol that includes a risk assessment.

o Ensure all necessary PPE and spill cleanup materials are readily available.
e Engineering Controls:

o All handling of NMD670 powder should be performed in a certified chemical fume hood to
minimize inhalation exposure.

o Ensure the work area is clean and uncluttered.
e Don Personal Protective Equipment (PPE):

o Put on all required PPE as determined by your risk assessment before entering the
designated handling area.

e Compound Handling:

o Weighing: Use a balance inside the chemical fume hood. Use weigh paper or a tared
container to avoid contaminating the balance.

o Solution Preparation: Add solvents slowly to the solid to avoid splashing. Ensure the
container is appropriately sized and capped.

o General Handling: Avoid direct contact with the skin, eyes, and clothing.

e Decontamination:
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o Wipe down all surfaces, equipment, and reusable glassware that have come into contact
with NMD670 using an appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning
materials as hazardous waste.

o Waste Segregation:
o Segregate all waste generated at the source.

o Solid waste (contaminated gloves, weigh paper, pipette tips) should be placed in a
designated, labeled hazardous waste container.

o Liquid waste (unused solutions, solvent rinses) should be collected in a separate, labeled
hazardous waste container.

o Doff Personal Protective Equipment (PPE):

o Remove PPE in the correct order to avoid self-contamination. Dispose of all disposable
PPE as hazardous waste.

o Wash hands thoroughly with soap and water after removing PPE.
e Documentation:
o Maintain accurate records of the amount of NMD670 used and the date.

Disposal Plan

As an investigational drug, NMD670 and all materials contaminated with it should be treated as
hazardous chemical waste unless determined otherwise by your institution's EHS department.
[13][14][15]

Disposal Workflow for NMD670
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1. Waste ldentification and Segregation

:

2. Waste Container Labeling

:

3. On-site Accumulation

:

4. Arrange for Disposal

:

5. Documentation

Click to download full resolution via product page
Caption: Step-by-step process for the proper disposal of NMD670 waste.
Detailed Steps:
» Waste Identification and Segregation:

o Solid Waste: Includes contaminated PPE, weigh boats, pipette tips, and any other
disposable materials that have come into contact with NMD670.

o Liquid Waste: Includes unused solutions of NMD670 and any solvent used for rinsing
contaminated glassware.

o Sharps: Any contaminated needles or syringes should be placed in a designated sharps
container.
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o Do not mix NMD670 waste with other chemical waste streams unless compatibility has
been confirmed.

o Waste Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "NMD670," and any known hazard information.

o The date of accumulation should also be included.

e On-site Accumulation:

o Store waste containers in a designated and secure Satellite Accumulation Area (SAA)
within the laboratory.

o Ensure containers are kept tightly closed except when adding waste.

o The SAA should have secondary containment to capture any potential leaks.

e Arrange for Disposal:

o Follow your institution's specific procedures for requesting a chemical waste pickup from
the EHS department.

o Provide them with all available information about the compound.

e Documentation:

o Maintain a log of all waste generated, including the amount and date of disposal.

Non-Hazardous Waste:

In the unlikely event that NMD670 is determined to be non-hazardous by your institution's EHS,
follow their specific guidelines for non-hazardous chemical waste disposal.[16][17] This may
involve disposal in regular trash for solids, provided they are in a sealed container, and drain
disposal for agueous solutions, with copious amounts of water. However, without a formal SDS,
it is safest to assume the compound is hazardous.
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Disclaimer: This guide is intended to provide essential safety and logistical information and
should not be considered a substitute for a formal risk assessment and consultation with your
institution's Environmental Health and Safety department. Always adhere to your local and
institutional regulations regarding chemical handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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